Cas no 21205-06-1 ((4-Methanesulfonylphenyl)(phenyl)methanone)

4-Methanesulfonylphenyl)(phenyl)methanone is a high-purity organic compound characterized by its methanesulfonyl and benzophenone functional groups. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical and specialty chemical synthesis. Its electron-withdrawing sulfonyl group enhances electrophilic properties, facilitating selective reactions in cross-coupling and carbonyl-based transformations. The compound exhibits stability under standard conditions, ensuring consistent performance in synthetic applications. Its well-defined molecular architecture allows for precise modifications, supporting the development of bioactive molecules or advanced materials. Suitable for controlled reactions, it is typically handled under inert conditions to preserve integrity. Analytical methods such as HPLC and NMR confirm its purity and structural conformity.
(4-Methanesulfonylphenyl)(phenyl)methanone structure
21205-06-1 structure
Product Name:(4-Methanesulfonylphenyl)(phenyl)methanone
CAS No:21205-06-1
MF:C14H12O3S
MW:260.308282852173
CID:3469651
PubChem ID:11414292
Update Time:2025-08-04

(4-Methanesulfonylphenyl)(phenyl)methanone Chemical and Physical Properties

Names and Identifiers

    • METHANONE, [4-(METHYLSULFONYL)PHENYL]PHENYL-
    • (4-methanesulfonylphenyl)(phenyl)methanone
    • SCHEMBL6583952
    • (4-(Methylsulfonyl)phenyl)(phenyl)methanone
    • [4-(methylsulfonyl)phenyl](phenyl)methanone
    • AKOS009338879
    • (4-methylsulfonylphenyl)-phenylmethanone
    • JXUAEWZXTZYIBJ-UHFFFAOYSA-N
    • WAA20506
    • 4-(Methylsulfonyl)benzophenone
    • DB-130987
    • EN300-68246
    • DTXSID701270110
    • [4-(Methylsulfonyl)phenyl]phenylmethanone
    • Z385417058
    • 21205-06-1
    • (4-(Methylsulfonyl)phenyl)phenylmethanone
    • 4-methylsulphonylbenzophenone
    • (4-Methanesulfonylphenyl)(phenyl)methanone
    • MDL: MFCD11545097
    • Inchi: 1S/C14H12O3S/c1-18(16,17)13-9-7-12(8-10-13)14(15)11-5-3-2-4-6-11/h2-10H,1H3
    • InChI Key: JXUAEWZXTZYIBJ-UHFFFAOYSA-N
    • SMILES: C(C1=CC=C(S(C)(=O)=O)C=C1)(C1=CC=CC=C1)=O

Computed Properties

  • Exact Mass: 260.05071541Da
  • Monoisotopic Mass: 260.05071541Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 380
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 59.6Ų

(4-Methanesulfonylphenyl)(phenyl)methanone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
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$ 70.00 2022-06-07
TRC
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$ 95.00 2022-06-07
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$ 365.00 2022-06-07
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